Cas no 14209-32-6 (N,N’-Dicyanoethyl-1,4-butanediamine)

• Product Name: N,N’-Dicyanoethyl-1,4-butanediamine
• CAS No: 14209-32-6
• MF: C₁₀H₁₈N₄
• MW: 194.276721477509
• CID: 824808
• Update Time: 2025-08-05

N,N’-Dicyanoethyl-1,4-butanediamine Chemical and Physical Properties

Names and Identifiers

• N,N'-DICYANOETHYL-1,4-BUTANEDIAMINE
• LogP
• 3,3'-(1,4-Butanediyldiimino)dipropanenitrile
• N,N’-Dicyanoethyl-1,4-butanediamine
• N,Na€-Dicyanoethyl-1,4-butanediamine
• 3,3'-(TetraMethylenediiMino)di-propionitrile
• 3,3'-(1,4-ButanediyldiiMino)bis-propanenitrile

• Inchi： 1S/C10H18N4/c11-5-3-9-13-7-1-2-8-14-10-4-6-12/h13-14H,1-4,7-10H2
• InChI Key： VBZTYCGWACGYJD-UHFFFAOYSA-N
• SMILES： N#CCCNCCCCNCCC#N

Computed Properties

• Exact Mass: 194.15334

Experimental Properties

• Boiling Point: 187-196°C@0.7mm
• PSA: 71.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles

Additional information on N,N’-Dicyanoethyl-1,4-butanediamine

Introduction to N,N’-Dicyanoethyl-1,4-butanediamine (CAS No. 14209-32-6)

N,N’-Dicyanoethyl-1,4-butanediamine, with the chemical formula C₆H₈N₄ and CAS number 14209-32-6, is a versatile organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This diamine derivative features two cyanoethyl groups attached to a 1,4-butanediamine backbone, making it a valuable intermediate in the synthesis of various bioactive molecules. Its unique structural properties have positioned it as a key reagent in the development of novel therapeutic agents and functional materials.

The compound’s dual functionality arises from the presence of cyanoethyl groups, which can participate in a wide range of chemical reactions, including nucleophilic substitutions, condensations, and polymerizations. This makes N,N’-Dicyanoethyl-1,4-butanediamine particularly useful in the synthesis of polymers, coatings, and specialty chemicals. Additionally, its diamine structure provides opportunities for further derivatization, enabling the creation of complex molecular architectures with tailored properties.

In recent years, N,N’-Dicyanoethyl-1,4-butanediamine has been explored in several cutting-edge research areas. One notable application lies in the field of drug development, where it serves as a precursor for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing compounds that interact with enzymes involved in cancer metabolism and inflammation. The ability to modify its structure allows researchers to fine-tune pharmacokinetic and pharmacodynamic profiles, enhancing drug efficacy and reducing side effects.

Another emerging application of N,N’-Dicyanoethyl-1,4-butanediamine is in materials science, particularly in the creation of advanced polymers with enhanced mechanical and thermal properties. Researchers have leveraged its bifunctional nature to develop novel polyamides and polyimides that exhibit superior stability under extreme conditions. These materials are finding applications in aerospace, automotive industries, and electronics, where high-performance polymers are essential.

Recent advancements in green chemistry have also highlighted the potential of N,N’-Dicyanoethyl-1,4-butanediamine as a sustainable building block. By employing catalytic methods that minimize waste and energy consumption, scientists have been able to produce derivatives of this compound with reduced environmental impact. Such innovations align with global efforts to develop eco-friendly synthetic routes for industrial chemicals.

The compound’s reactivity also makes it a valuable tool in biochemical research. It has been utilized in the synthesis of protease inhibitors and other enzyme modulators, contributing to our understanding of metabolic diseases and potential therapeutic strategies. Moreover, its ability to form stable complexes with metal ions has opened avenues for applications in coordination chemistry and catalysis.

In conclusion,N,N’-Dicyanoethyl-1,4-butanediamine (CAS No. 14209-32-6) is a multifaceted compound with broad applications across pharmaceuticals, materials science, and green chemistry. Its unique structural features enable diverse chemical transformations, making it indispensable in both academic research and industrial development. As scientific exploration continues to uncover new possibilities for this molecule,N,N’-Dicyanoethyl-1,4-butanediamine is poised to remain at the forefront of innovation.